1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-fluoro-2-methylphenyl)-3-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C19H21FN6O/c1-13-15(20)6-5-7-16(13)25-19(27)22-9-8-21-17-12-18(24-14(2)23-17)26-10-3-4-11-26/h3-7,10-12H,8-9H2,1-2H3,(H,21,23,24)(H2,22,25,27)
• InChI Key: LBDXSEZDINFWKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=C3
• Molecular Formula: C19H21FN6O
• Molecular Weight: 368.4 g/mol
• CAS No.: 1421467-79-9

Description

1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C19H21FN6O and its molecular weight is 368.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of derivatives through reactions involving urea and other compounds has been explored for various purposes. For example, compounds have been synthesized through the Biginelli reaction, involving urea, benzaldehyde, and ethyl acetoacetate, to study their antioxidant activity (George, Sabitha, Kumar, & Ravi, 2010). Similarly, the reaction of certain urea derivatives with methyl iodide and their crystallographic structure analysis have been conducted to understand their chemical properties (Jung, Lee, Choi, & Lee, 2008).

Biological Activities

• New pyrimidines and pyrazoles derivatives have been synthesized and evaluated for antimicrobial and analgesic activities, showcasing the potential of urea derivatives in developing new therapeutic agents (Tirlapur & Noubade, 2010).
• A series of 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl ureas were synthesized and tested for their inhibition activity against acetylcholinesterase and butyrylcholinesterase, indicating the potential use of such compounds in neurodegenerative disease research (Pejchal, Štěpánková, & Drabina, 2011).

Enzyme Inhibition and Anticancer Investigations

• Research into unsymmetrical 1,3-disubstituted ureas has uncovered their potential as enzyme inhibitors and anticancer agents, demonstrating the broad application of urea derivatives in medical research (Mustafa, Perveen, & Khan, 2014).

Environmental and Agricultural Applications

• The degradation of chlorimuron-ethyl by Aspergillus niger indicates the environmental significance of researching compounds like 1-(3-fluoro-2-methylphenyl)-3-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)urea, particularly in the context of soil and water contamination and the bioremediation potential of fungal species (Sharma, Banerjee, & Choudhury, 2012).